allocinnamic acid
allocinnamic acid
Cis-cinnamic acid is the Z (cis) isomer of cinnamic acid It is a conjugate acid of a cis-cinnamate.
Cinnamic acid, also known as (Z)-cinnamate or cis-zimtsaeure, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid can be converted into cis-ferulic acid. Outside of the human body, cinnamic acid can be found in chinese cinnamon. This makes cinnamic acid a potential biomarker for the consumption of this food product.
Cinnamic acid, also known as (Z)-cinnamate or cis-zimtsaeure, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid can be converted into cis-ferulic acid. Outside of the human body, cinnamic acid can be found in chinese cinnamon. This makes cinnamic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
102-94-3
VCID:
VC0086083
InChI:
InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6-
SMILES:
C1=CC=C(C=C1)C=CC(=O)O
Molecular Formula:
C9H8O2
Molecular Weight:
148.16 g/mol
allocinnamic acid
CAS No.: 102-94-3
Main Products
VCID: VC0086083
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol
| CAS No. | 102-94-3 |
|---|---|
| Product Name | allocinnamic acid |
| Molecular Formula | C9H8O2 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | (Z)-3-phenylprop-2-enoic acid |
| Standard InChI | InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6- |
| Standard InChIKey | WBYWAXJHAXSJNI-SREVYHEPSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C\C(=O)O |
| SMILES | C1=CC=C(C=C1)C=CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)O |
| Melting Point | 132-135 °C 132-135°C |
| Physical Description | Solid White crystalline scales, honey floral odou |
| Description | Cis-cinnamic acid is the Z (cis) isomer of cinnamic acid It is a conjugate acid of a cis-cinnamate. Cinnamic acid, also known as (Z)-cinnamate or cis-zimtsaeure, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid can be converted into cis-ferulic acid. Outside of the human body, cinnamic acid can be found in chinese cinnamon. This makes cinnamic acid a potential biomarker for the consumption of this food product. |
| Solubility | 0.57 mg/mL at 25 °C insoluble in water; soluble in oils slightly soluble (in ethanol) |
| PubChem Compound | 5372954 |
| Last Modified | Nov 11 2021 |
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